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Compound of Interest

Compound Name: 2-Butyl-2-ethyl-1,3-propanediol

Cat. No.: B052112

The compound commonly referred to as 3,3-Bis(hydroxymethyl)heptane is a diol with a
heptane backbone. However, according to the International Union of Pure and Applied
Chemistry (IUPAC) nomenclature, its preferred name is 2-butyl-2-ethylpropane-1,3-diol. This
name is determined by identifying the longest carbon chain that contains the principal
functional groups, which in this case are the two hydroxyl (-OH) groups.

Chemical Structure and IUPAC Name

The molecular formula for this compound is C9H2002.[1][2] Its structure consists of a central
carbon atom bonded to a butyl group, an ethyl group, and two hydroxymethyl groups (-
CH20H).

While "3,3-Bis(hydroxymethyl)heptane” accurately describes the molecule as a seven-carbon
chain (heptane) with two hydroxymethyl substituents at the third carbon, IUPAC guidelines
prioritize naming conventions that incorporate the primary functional groups into the parent
chain. In this instance, the longest continuous carbon chain containing both hydroxyl groups is
a three-carbon chain, making it a derivative of propane.

Therefore, the systematic IUPAC name is 2-butyl-2-ethylpropane-1,3-diol.[2] The name "3,3-
Bis(hydroxymethyl)heptane" is recognized as a synonym.[1][2][3]

Below is a table summarizing the key identifiers for this chemical compound.
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Identifier

Value

Preferred IUPAC Name

2-butyl-2-ethylpropane-1,3-diol[2]

3,3-Bis(hydroxymethyl)heptane, 2-Ethyl-2-butyl-

Synonyms )
1,3-propanediol[1][2][3]

CAS Number 115-84-4[1]

Molecular Formula C9H2002[1][2][4]

Molecular Weight

160.25 g/mol [3]

Visualization of the Chemical Structure

To illustrate the relationship between the structure and its IUPAC name, the following diagram

represents the molecule, highlighting the parent propane chain and its substituents.
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Caption: Logical relationship of the IUPAC name 2-butyl-2-ethylpropane-1,3-diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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